Cas no 1435804-68-4 (2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride)

• Product Name: 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride
• CAS No: 1435804-68-4
• MF: C₁₂H₁₆ClN₃O₃
• MW: 285.726741790771
• MDL: MFCD23136071
• CID: 4604544
• PubChem ID: 71831232
• Update Time: 2025-10-30

2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-((4-Methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride
• 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride
• 2-(3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)ethan-1-aminehydrochloride
• 1435804-68-4
• 2-[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]ethanamine;hydrochloride
• F2185-0109
• AKOS026677169

• MDL： MFCD23136071
• Inchi： 1S/C12H15N3O3.ClH/c1-16-9-2-4-10(5-3-9)17-8-11-14-12(6-7-13)18-15-11;/h2-5H,6-8,13H2,1H3;1H
• InChI Key： DPSGRRORADPAFT-UHFFFAOYSA-N
• SMILES： N1=C(CCN)ON=C1COC1C=CC(OC)=CC=1.Cl

Computed Properties

• Exact Mass: 285.0880191g/mol
• Monoisotopic Mass: 285.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride

Comprehensive Overview of 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride (CAS No. 1435804-68-4)

The compound 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride (CAS No. 1435804-68-4) is a chemically synthesized molecule with a unique structural framework. Its molecular structure features a 1,2,4-oxadiazole ring, a 4-methoxyphenoxy moiety, and an ethylamine hydrochloride group, making it a subject of interest in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic compounds known for their potential applications in drug discovery and development.

Recent studies have highlighted the significance of 1,2,4-oxadiazole derivatives due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-methoxyphenoxy group in 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride suggests potential interactions with biological targets such as enzymes or receptors, which could be leveraged for therapeutic purposes. Researchers are particularly interested in its role as a scaffold for designing novel small-molecule inhibitors.

In the context of current trends, the demand for heterocyclic compounds and small-molecule drugs has surged, driven by advancements in precision medicine and targeted therapies. The compound's CAS No. 1435804-68-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research. Questions such as "What are the applications of 1,2,4-oxadiazole derivatives in drug discovery?" or "How does 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride interact with biological systems?" are commonly explored by researchers.

From a synthetic chemistry perspective, the preparation of 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride involves multi-step organic reactions, including cyclization and functional group transformations. The ethylamine hydrochloride moiety enhances its solubility in aqueous media, which is advantageous for in vitro and in vivo studies. This property aligns with the growing focus on improving drug bioavailability and pharmacokinetics in modern pharmacology.

The compound's potential extends beyond traditional drug development. With the rise of AI-driven drug design and computational chemistry, researchers are using molecular docking and virtual screening to predict the interactions of 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride with protein targets. Such approaches accelerate the identification of lead compounds, reducing the time and cost associated with experimental screening.

Environmental and safety considerations are also critical when working with this compound. While it is not classified as a hazardous material, proper handling and storage are essential to ensure research integrity. The scientific community emphasizes sustainable chemistry practices, and the synthesis of 1,2,4-oxadiazole derivatives like this compound often involves green chemistry principles to minimize waste and energy consumption.

In summary, 2-{3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine hydrochloride (CAS No. 1435804-68-4) represents a promising candidate for further investigation in medicinal chemistry. Its structural features, combined with the growing interest in heterocyclic scaffolds and targeted therapies, position it as a valuable tool for advancing drug discovery. As research continues, this compound may unlock new opportunities for treating various diseases, contributing to the broader goals of global health innovation.